Cas no 81355-40-0 (METHYL 4-FORMYLQUINOLINE-3-CARBOXYLATE)

• Product name: METHYL 4-FORMYLQUINOLINE-3-CARBOXYLATE
• CAS No: 81355-40-0
• MF: C₁₂H₉NO₃
• MW: 215.20476
• CID: 1802268
• PubChem ID: 12872626

METHYL 4-FORMYLQUINOLINE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 4-FORMYLQUINOLINE-3-CARBOXYLATE
• 81355-40-0
• AB64419
• DTXSID90512066

• Inchi： InChI=1S/C12H9NO3/c1-16-12(15)9-6-13-11-5-3-2-4-8(11)10(9)7-14/h2-7H,1H3
• InChI Key： JTADBBPEVUYCPK-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C(C2=CC=CC=C2N=C1)C=O

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.3Ų